Cas no 502648-96-6 (Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-)

Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl- structure
502648-96-6 structure
Product Name:Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-
CAS No:502648-96-6
MF:C9H9ClN2S
MW:212.699159383774
CID:1563600
Update Time:2024-08-24

Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-
    • Inchi: 1S/C9H9ClN2S/c1-3-6-5(2)7-8(10)11-4-12-9(7)13-6/h4H,3H2,1-2H3
    • InChI Key: JYIXJXVHDOUSTN-UHFFFAOYSA-N
    • SMILES: C1=NC(Cl)=C2C(C)=C(CC)SC2=N1

Computed Properties

  • Exact Mass: 212.01767

Experimental Properties

  • Density: 1.325±0.06 g/cm3(Predicted)
  • Boiling Point: 329.0±37.0 °C(Predicted)
  • PSA: 25.78
  • pka: 0.84±0.40(Predicted)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd